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Compound of Interest
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Cat. No.: B3050542 Get Quote

Introduction

1,6-Hexanediol (HDO) is a crucial chemical intermediate widely utilized in the production of

polyurethanes, polyesters, coatings, and adhesives.[1][2] Industrially, HDO is synthesized from

adipic acid, a readily available dicarboxylic acid. The conversion of adipic acid to 1,6-

hexanediol primarily occurs through catalytic hydrogenation. This technical guide provides an

in-depth overview of the primary synthesis routes, detailing various catalytic systems,

experimental protocols, and quantitative performance data for researchers and professionals in

chemical and pharmaceutical development.

Two principal pathways exist for this transformation: a traditional two-step process involving

esterification followed by hydrogenation, and a more streamlined direct one-step hydrogenation

of adipic acid.[1]

Synthesis Pathways from Adipic Acid to 1,6-
Hexanediol
The conversion of adipic acid to 1,6-hexanediol can be visualized as two distinct routes, each

with its own set of intermediates and reaction conditions. The choice of pathway often involves

a trade-off between process complexity, energy consumption, and catalyst cost.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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